Cas no 338422-69-8 ({2-(Benzyloxy)phenylmethylene}(methyl)ammoniumolate)

• Product Name: {2-(Benzyloxy)phenylmethylene}(methyl)ammoniumolate
• CAS No: 338422-69-8
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD00202670
• CID: 3047241
• PubChem ID: 5706832
• Update Time: 2024-10-31

{2-(Benzyloxy)phenylmethylene}(methyl)ammoniumolate Chemical and Physical Properties

Names and Identifiers

• {[2-(Benzyloxy)phenyl]methylene}(methyl)-ammoniumolate
• ([2-(BENZYLOXY)PHENYL]METHYLENE)(METHYL)AMMONIUMOLATE
• (E)-{[2-(benzyloxy)phenyl]methylidene}(methyl)oxidoazanium
• Methanamine, N-[[2-(phenylmethoxy)phenyl]methylene]-, N-oxide (9CI)
• (E)-([2-(Benzyloxy)phenyl]methylidene)(methyl)oxidoazanium
• N-methyl-1-(2-phenylmethoxyphenyl)methanimine oxide
• 4H-962
• 338422-69-8
• AKOS005070504
• {2-(Benzyloxy)phenylmethylene}(methyl)ammoniumolate

• MDL： MFCD00202670
• Inchi： 1S/C15H15NO2/c1-16(17)11-14-9-5-6-10-15(14)18-12-13-7-3-2-4-8-13/h2-11H,12H2,1H3
• InChI Key： BRUDIIMWIFKTOZ-UHFFFAOYSA-N
• SMILES： C[N+]([O-])=CC1C(OCC2C=CC=CC=2)=CC=CC=1

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Melting Point: 60-62°C

{2-(Benzyloxy)phenylmethylene}(methyl)ammoniumolate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers